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Compound of Interest

Compound Name: 3,5-Dimethyl-2-vinylpyrazine-d3

Cat. No.: B12363752

This document provides critical safety and logistical information for the handling and disposal of
3,5-Dimethyl-2-vinylpyrazine-d3 in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property Value
Molecular Formula CsH7D3N2
Molecular Weight 137.20 g/mol [1]

- ) 155 °C /311 °F @ 760 mmHg (for 2,5-
Boiling Point ) )

Dimethylpyrazine)[2]

Flash Point 63 °C / 145.4 °F (for 2,5-Dimethylpyrazine)[2]
Density 0.99 g/cm? (for 2,5-Dimethylpyrazine)[2]

Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 3,5-Dimethyl-2-vinylpyrazine-d3 is not readily
available, the hazards are expected to be similar to its non-deuterated analog, 2,5-
Dimethylpyrazine. This compound is classified as a flammable liquid and is harmful if
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swallowed. It can cause skin and eye irritation and may cause respiratory irritation.[2] As a

volatile organic compound (VOC), it is crucial to minimize inhalation exposure.[3][4]

Required Personal Protective Equipment

PPE

Specification

Rationale

Eye Protection

Chemical safety goggles with

side shields

Protects against splashes and
vapors that can cause serious

eye irritation.[2][5]

Hand Protection

Nitrile or other chemically

resistant gloves

Prevents skin contact, which

can cause irritation.[2][5]

Body Protection

Laboratory coat

Protects against spills and
contamination of personal
clothing.[5]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If not
possible, a NIOSH-approved
respirator for organic vapors is

necessary.

Minimizes inhalation of vapors,
which can cause respiratory
irritation.[3][5]

Operational Plan: Step-by-Step Handling Protocol

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Gather all necessary PPE as specified in the table above.

o Prepare a dedicated and clearly labeled hazardous waste container for liquid waste.

o Have spill control materials (e.g., absorbent pads, sand) readily accessible.

e Handling the Compound:
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o All handling of 3,5-Dimethyl-2-vinylpyrazine-d3 must be conducted within a certified
chemical fume hood to minimize inhalation exposure.

o Wear the required PPE at all times.
o Avoid direct contact with the skin, eyes, and clothing.
o Keep the container tightly closed when not in use.

o Keep away from heat, sparks, open flames, and other ignition sources as the compound is
a flammabile liquid.[2][6]

e Post-Handling:

o Wipe down the work area within the fume hood with an appropriate solvent (e.g.,
isopropanol) and dispose of the cleaning materials as hazardous waste.

o Remove PPE carefully, avoiding self-contamination.
o Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan: Waste Management Protocol

Proper disposal of 3,5-Dimethyl-2-vinylpyrazine-d3 and any contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Procedures
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Waste Type Collection and Storage Disposal Method

Collect in a dedicated, sealed,

and properly labeled Arrange for pickup and
hazardous waste container. disposal by a licensed

Liquid Waste The label should include hazardous waste disposal
"Hazardous Waste," the full company. Do not pour down
chemical name, and the the drain.[5]

approximate concentration.[5]

] Place in a sealed, labeled Dispose of through a licensed
Solid Waste (e.g., )
) ) hazardous waste bag or hazardous waste disposal
contaminated gloves, wipes) )
container. company.

Experimental Workflow and Safety

The following diagram illustrates the key steps for the safe handling and disposal of 3,5-
Dimethyl-2-vinylpyrazine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-5-dimethyl-2-vinylpyrazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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